Cas no 121999-68-6 (C20 Sphingomyelin)

C20 Sphingomyelin structure

Product Name:C20 Sphingomyelin

CAS No:121999-68-6

MF:C₄₃H₈₇N₂O₆P

MW:759.134454965591

CID:4687642

PubChem ID:44260124

Update Time:2024-11-06

C20 Sphingomyelin Chemical and Physical Properties

Names and Identifiers

- C20 Sphingomyelin
- SM(d18:1/20:0)
- N-(eicosanoyl)-sphing-4-enine-1-phosphocholine
- N-icosanoylsphingosine-1-phosphocholine
- SM d38:1
- 4-hydroxy-7S-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-3,5-dioxa-8-aza-4-phosphaoctacosan-1-aminium,4-oxide,innersalt
- Sphingomyelin (d18:1/20:0)
- LMSP03010005
- N-arachidoylsphingosine-1-phosphocholine
- N-eicosanoylsphingosine-1-phosphocholine
- N-icosanoylsphing-4-enine-1-phosphocholine
- N-arachidoylsphing-4-enine-1-phosph
- Q27156785
- CHEBI:83359
- CHEMBL14464
- (2S,3R,4E)-3-hydroxy-2-(icosanoylamino)octadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
- C20 Sphingomyelin (d18:1/20:0)
- N-arachidoylsphing-4-enine-1-phosphocholine
- (2S,3R,E)-3-Hydroxy-2-icosanamidooctadec-4-en-1-yl (2-(trimethylammonio)ethyl) phosphate
- N-eicosanoylsphing-4-enine-1-phosphocholine
- DTXSID501347266
- [(E,2S,3R)-3-hydroxy-2-(icosanoylamino)octadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
- (2S,3R,4E)-3-hydroxy-2-(icosanoylamino)octadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphate
- 121999-68-6
- AKOS040754847
- N-(Eicosanoyl)-1-phosphocholine-sphing-4-enine
- N-(Eicosanoyl)-1-phosphocholine-sphingosine
- N-(Eicosanoyl)-1-phosphocholine-D-sphingosine
- (2S,3R,4E)-3-Hydroxy-2-(icosanoylamino)octadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphoric acid
- ((E,2S,3R)-3-hydroxy-2-(icosanoylamino)octadec-4-enyl) 2-(trimethylazaniumyl)ethyl phosphate
- N-(Eicosanoyl)-1-phosphocholine-D-erythro-sphingosine
- N-(Eicosanoyl)-1-phosphocholine-sphingenine
- SM D18:1/20:0
- Sphingomyelin(D18:1/20:0)
- N-(Eicosanoyl)-1-phosphocholine-erythro-4-sphingenine
- Sphingomyelin (D18:1,C20:0)
- N-(Eicosanoyl)-1-phosphocholine-4-sphingenine
- CS-0375920
- HY-145549
- Inchi： 1S/C43H87N2O6P/c1-6-8-10-12-14-16-18-20-21-22-23-25-27-29-31-33-35-37-43(47)44-41(40-51-52(48,49)50-39-38-45(3,4)5)42(46)36-34-32-30-28-26-24-19-17-15-13-11-9-7-2/h34,36,41-42,46H,6-33,35,37-40H2,1-5H3,(H-,44,47,48,49)/b36-34+/t41-,42+/m0/s1
- InChI Key： AADLTHQNYQJHQV-SVLGDMRNSA-N
- SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

Exact Mass: 758.63017550g/mol
Monoisotopic Mass: 758.63017550g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 52
Rotatable Bond Count: 40
Complexity: 857
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 14.4
Topological Polar Surface Area: 108

C20 Sphingomyelin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Larodan	56-4020-45-500ug	C20 Sphingomyelin (d18:1/20:0)	121999-68-6	>98%	500ug	€474.00	2023-09-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70378-500ug	C20 Sphingomyelin (d18:1/20:0)	121999-68-6	98%	500ug	￥4000.00	2022-04-26
Larodan	56-4020-45-500g	C20 Sphingomyelin (d18:1/20:0)	121999-68-6	>98%	500g	€474.00	2025-03-07